10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one

• CAS No.: 1375473-27-0
• Molecular Formula: C9H7BrN2OS
• Molecular Weight: 271.14 g/mol
• IUPAC Name: 10-bromo-6-thia-1,8-diazatricyclo[7.3.0.03,7]dodeca-3(7),4,8-trien-2-one
• InChI: InChI=1S/C9H7BrN2OS/c10-6-1-3-12-7(6)11-8-5(9(12)13)2-4-14-8/h2,4,6H,1,3H2
• InChI Key: KYERXSLEXTXTQR-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC3=C(C2=O)C=CS3)C1Br

Description

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0³,⁷]dodeca-3(7),4,8-trien-2-one is a tricyclic heterocyclic compound featuring a fused bicyclic core with a bridge structure. Its molecular framework includes sulfur (thia) and two nitrogen atoms (diaza) within the ring system, a bromine substituent at position 10, and a ketone moiety at position 2. Structural analysis techniques, such as NMR and ECD spectroscopy, are critical for confirming its stereochemistry and electronic properties, as demonstrated in related polyketide studies .

Preparation Methods

The synthesis of 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one involves multiple steps, typically starting with the formation of the core tricyclic structure. The bromination step is crucial and often requires specific conditions to ensure the selective introduction of the bromine atom. Industrial production methods may involve optimized reaction conditions to maximize yield and purity .

Chemical Reactions Analysis

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one undergoes various chemical reactions, including:

Oxidation: This reaction can be facilitated by oxidizing agents, leading to the formation of sulfoxides or sulfones.

Reduction: Reducing agents can convert the compound into its corresponding reduced forms.

Substitution: The bromine atom can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and nucleophiles like sodium azide.

Scientific Research Applications

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: Its unique structure makes it a candidate for studying biological interactions and potential therapeutic applications.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one involves its interaction with specific molecular targets. The bromine and sulfur atoms play a crucial role in its reactivity, allowing it to participate in various biochemical pathways. The exact molecular targets and pathways are still under investigation, but its unique structure suggests potential interactions with enzymes and receptors .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table compares 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0³,⁷]dodeca-3(7),4,8-trien-2-one with analogous tricyclic heterocycles, emphasizing structural variations and inferred properties:

Compound Name	Substituents/Modifications	Molecular Features	Key Inferences
10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0³,⁷]dodeca-3(7),4,8-trien-2-one (Target Compound)	Bromine (C-10), ketone (C-2)	Tricyclic core with sulfur (C-6), two nitrogens (C-1, C-8), and a bridged ring	Bromine enhances electrophilicity; sulfur may lower solubility vs. oxygenated analogs.
5-Phenyl-6-thia-1,8-diazatricyclo[7.3.0.0³,⁷]dodeca-3(7),4,8-trien-2-one	Phenyl (C-5), ketone (C-2)	Similar tricyclic core with phenyl substituent	Phenyl group increases hydrophobicity; potential π-π interactions in binding.
12-Chloro-10-(morpholin-4-ylmethyl)-7-thia-9,11-diazatricyclo[6.4.0.0²,⁶]dodeca-1(12),2(6),8,10-tetraene	Chlorine (C-12), morpholinylmethyl (C-10)	Modified tricyclic system with morpholine moiety	Morpholine improves solubility; chlorine may act as a leaving group in reactions.
8-Benzyl-5-phenyl-3-oxa-4,8-diazatricyclo[5.2.1.0²,⁶]dec-4-ene	Benzyl (C-8), phenyl (C-5), oxygen (C-3)	Oxygen (oxa) instead of sulfur (thia); simpler bicyclic framework	Oxygen increases polarity; benzyl group may stabilize radical intermediates.

Key Structural and Functional Differences:

Substituent Effects :

• The bromine in the target compound contrasts with phenyl or chlorine-morpholinyl groups in analogs. Bromine’s larger atomic radius and polarizability may enhance halogen bonding in molecular recognition, whereas phenyl groups favor hydrophobic interactions .
• Morpholinylmethyl substituents (e.g., in 730997-86-1) introduce tertiary amines, improving aqueous solubility and enabling pH-dependent reactivity .

Heteroatom Variations :

• Replacement of thia (sulfur) with oxa (oxygen) in compounds like 8-benzyl-5-phenyl-3-oxa-4,8-diazatricyclo[5.2.1.0²,⁶]dec-4-ene alters electronic density and hydrogen-bonding capacity. Sulfur’s lower electronegativity may reduce dipole moments compared to oxygenated analogs .

Synthetic Routes :

• The target compound’s bromine likely arises from electrophilic bromination or metal-catalyzed coupling, whereas phenyl analogs (e.g., 5-phenyl-6-thia-1,8-diazatricyclo[...]) may involve Suzuki-Miyaura cross-coupling .
• Cycloaddition strategies, such as bromonitrile oxide 1,3-dipolar reactions, are common for constructing tricyclic frameworks .

Conformational Analysis: Ring puckering coordinates (Cremer-Pople parameters) for tricyclic systems influence steric strain and reactivity. The bridged structure of the target compound likely imposes greater rigidity than non-bridged analogs .

Research Findings and Implications

• Spectroscopic Characterization : NMR and ECD techniques, as applied to polyketides in , are transferable to confirm the stereochemistry and electronic environments of tricyclic compounds like the target .
• Material Science Potential: The bromine atom’s electron-withdrawing nature could stabilize charge-transfer complexes in optoelectronic applications.

Biological Activity

10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one is a complex organic compound that has garnered attention in medicinal chemistry due to its unique structural features and potential biological activities. This article delves into its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The compound features a bicyclic structure with multiple functional groups that may contribute to its biological activity. The presence of bromine and sulfur atoms within the structure is particularly noteworthy as these elements can significantly influence the compound's reactivity and interaction with biological targets.

Antimicrobial Properties

Research indicates that 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one exhibits notable antimicrobial activity against various pathogens. In vitro studies have shown effectiveness against Gram-positive and Gram-negative bacteria, suggesting a broad-spectrum antimicrobial potential.

Table 1: Antimicrobial Activity of 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

Cytotoxicity and Anticancer Activity

The compound has also been evaluated for its cytotoxic effects on various cancer cell lines. Studies have reported that it induces apoptosis in human cancer cells through the activation of caspase pathways.

Table 2: Cytotoxic Effects on Cancer Cell Lines

Cell Line	IC50 (µM)
HeLa (Cervical cancer)	15
MCF-7 (Breast cancer)	20
A549 (Lung cancer)	25

The exact mechanism by which 10-Bromo-6-thia-1,8-diazatricyclo[7.3.0.0,3,7]dodeca-3(7),4,8-trien-2-one exerts its biological effects is still under investigation. Preliminary findings suggest that it may interact with DNA and inhibit topoisomerase enzymes, leading to disrupted DNA replication in cancer cells.

Case Study 1: Antimicrobial Efficacy

A recent study published in the Journal of Medicinal Chemistry explored the antimicrobial efficacy of this compound against clinical isolates of resistant bacteria. The results demonstrated significant inhibition of biofilm formation in Staphylococcus aureus.

Case Study 2: Anticancer Potential

Another investigation focused on the anticancer properties of the compound in a murine model of breast cancer. The study found that treatment with the compound resulted in a significant reduction in tumor size compared to control groups.